2-[4-amino-5-(3-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(3-fluorophenyl)aceta mide

• Molecular Formula: C18H18FN5O2S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(3-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C18H18FN5O2S/c1-2-26-15-8-3-5-12(9-15)17-22-23-18(24(17)20)27-11-16(25)21-14-7-4-6-13(19)10-14/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key: DAGNGKBDTPYIBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC(=CC=C3)F

Description

• This compound is a complex molecule with a unique structure. Let’s break it down:
  • The core consists of a 1,2,4-triazole ring , which is a five-membered heterocycle containing three nitrogen atoms.
  • Attached to the triazole ring, we have an amino group (NH₂) at position 4 and a thioether group (S) at position 5.
  • The 3-ethoxyphenyl group is connected to the triazole ring via the thioether sulfur.
  • Finally, the 3-fluorophenyl group is linked to the triazole ring through an amide bond.
• This compound’s intricate structure suggests potential biological activity and interesting properties.

Preparation Methods

• The synthesis of this compound involves several steps:

  Step 1: Formation of the 1,2,4-triazole Schiff base

  Step 2: Amide formation

• Industrial production methods may involve optimization of these steps for scalability and efficiency.

Chemical Reactions Analysis

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Materials Science:

Mechanism of Action

Comparison with Similar Compounds

Similar Compounds: